2-phenyl-4-(2-phenylhydrazino)-6-(1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 1-phenyl-2-(2-phenyl-6-pyrazol-1-ylpyrimidin-4-yl)hydrazine
• InChI: InChI=1S/C19H16N6/c1-3-8-15(9-4-1)19-21-17(24-23-16-10-5-2-6-11-16)14-18(22-19)25-13-7-12-20-25/h1-14,23H,(H,21,22,24)
• InChI Key: GOULVLNZJOZTJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC(=N2)N3C=CC=N3)NNC4=CC=CC=C4
• Molecular Formula: C19H16N6
• Molecular Weight: 328.4 g/mol

Description

2-phenyl-4-(2-phenylhydrazino)-6-(1H-pyrazol-1-yl)pyrimidine is a heterocyclic compound that has been widely studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure, which allows it to interact with biological systems in a variety of ways. In

Mechanism of Action

The mechanism of action of 2-phenyl-4-(2-phenylhydrazino)-6-(1H-pyrazol-1-yl)pyrimidine is not fully understood. However, it is believed that the compound interacts with various biological targets such as DNA, enzymes, and receptors, leading to changes in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of certain enzymes, leading to changes in cellular metabolism. Additionally, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-4-(2-phenylhydrazino)-6-(1H-pyrazol-1-yl)pyrimidine in lab experiments is its ability to interact with a variety of biological targets, making it a versatile compound for studying various cellular processes. However, one limitation is that the compound may have off-target effects, leading to potential complications in experimental results.

Future Directions

There are several future directions for research on 2-phenyl-4-(2-phenylhydrazino)-6-(1H-pyrazol-1-yl)pyrimidine. One direction is to further investigate its potential as a cancer therapy. Another direction is to explore its interactions with specific enzymes and receptors, which could lead to the development of new drugs targeting these targets. Additionally, the compound could be modified to improve its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis method for 2-phenyl-4-(2-phenylhydrazino)-6-(1H-pyrazol-1-yl)pyrimidine involves the reaction of 2,4,6-trichloropyrimidine with hydrazine hydrate and phenylhydrazine in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

2-phenyl-4-(2-phenylhydrazino)-6-(1H-pyrazol-1-yl)pyrimidine has been studied for various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-proliferative effects on cancer cells, making it a potential candidate for cancer therapy.